Cas no 2171754-84-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yl)(propan-2-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yl)(propan-2-yl)carbamoylpropanoic acid
• CAS No: 2171754-84-8
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6422897
• PubChem ID: 165873698
• Update Time: 2025-05-20

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yl)(propan-2-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yl)(propan-2-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(prop-2-en-1-yl)(propan-2-yl)carbamoyl]propanoic acid
• 2171754-84-8
• EN300-1487268

• Inchi： 1S/C25H28N2O5/c1-4-13-27(16(2)3)24(30)22(14-23(28)29)26-25(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h4-12,16,21-22H,1,13-15H2,2-3H3,(H,26,31)(H,28,29)
• InChI Key： QNWCIZFTELHGIO-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(CC=C)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yl)(propan-2-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yl)(propan-2-yl)carbamoylpropanoic acid (CAS No. 2171754-84-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yl)(propan-2-yl)carbamoylpropanoic acid, identified by its CAS number 2171754-84-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorene moiety linked through a methoxycarbonyl group, and a carbamoyl functionality attached to a propanoic acid backbone. The presence of both propenyl and isopropyl substituents further enhances its structural complexity, making it a promising candidate for various biochemical applications.

The fluorene moiety in this compound is particularly noteworthy due to its stability and fluorescence properties, which make it an attractive component in the development of fluorescent probes and sensors. Recent studies have highlighted the utility of fluorene derivatives in bioimaging techniques, where their ability to emit light at specific wavelengths allows for high-resolution visualization of biological processes. The methoxycarbonyl group not only contributes to the compound's solubility but also serves as a protecting group in peptide synthesis, enabling controlled modifications and functionalizations.

The carbamoylpropanoic acid portion of the molecule introduces a carboxylic acid functionality, which is crucial for its role as an intermediate in the synthesis of more complex pharmaceuticals. This functionality can undergo various chemical reactions, such as esterification or amidation, making it versatile for further derivatization. The propenyl and isopropyl groups add additional reactivity, allowing for cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, which are essential in constructing biaryl structures prevalent in many bioactive molecules.

In the realm of drug discovery, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yl)(propan-2-yl)carbamoylpropanoic acid has been explored as a potential scaffold for developing novel therapeutic agents. Its structural features suggest potential interactions with biological targets such as enzymes and receptors. For instance, the fluorene ring can mimic natural substrates or bind to specific pockets in proteins, while the carbamoyl group can engage in hydrogen bonding interactions. These characteristics make it an interesting candidate for designing inhibitors or modulators of key biological pathways.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds, including derivatives of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-en-1-yl)(propan-2-yl)carbamoylpropanoic acid, to identify hits with high binding affinity to target proteins. Machine learning models trained on experimental data have further refined these predictions, allowing for more accurate virtual screening results. This approach has accelerated the discovery process by reducing the need for extensive wet laboratory experimentation.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves protecting group strategies, regioselective functionalizations, and careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have made certain transformations more efficient and environmentally friendly. For example, transition metal-catalyzed reactions can often replace traditional methods involving harsh reagents or high temperatures.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(propenylethoxy)(isopropylethanoic acid) (CAS No. 2171754-84-8) represents a fascinating compound with diverse applications in pharmaceutical research and biochemical studies. Its unique structural features offer opportunities for innovation in drug design and material science. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly significant role in advancing scientific understanding and therapeutic development.